Cas no 85118-03-2 (2,5-Difluorobenzamide)

2,5-Difluorobenzamide structure
2,5-Difluorobenzamide structure
Product Name:2,5-Difluorobenzamide
CAS No:85118-03-2
MF:C7H5F2NO
MW:157.117508649826
MDL:MFCD00015548
CID:90908
PubChem ID:522831
Update Time:2024-10-26

2,5-Difluorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-1-(2,5-difluorophenyl)ethanone
    • 2,5-Difluorobenzamide
    • Benzamide, 2,5-difluoro-
    • BJKWHAILFUUIRT-UHFFFAOYSA-N
    • 3,6-difluorobenzamide
    • 2,5-Difluorobenzamide #
    • Benzamide,2,5-difluoro-
    • 2,5-bis(fluoranyl)benzamide
    • 2,5-Difluorobenzamide, AldrichCPR
    • KM2287
    • SBB087197
    • VZ22748
    • AM82952
    • AK162940
    • ST24038744
    • ST50824625
    • A841220
    • 2,5-Difluorobenzamide (ACI)
    • DTXSID40234241
    • 85118-03-2
    • CS-W017976
    • MFCD00015548
    • EINECS 285-655-2
    • AKOS008982293
    • PS-8832
    • SCHEMBL366058
    • DB-020071
    • NS00065572
    • H10849
    • MDL： MFCD00015548
    • Inchi： 1S/C7H5F2NO/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H2,10,11)
    • InChI Key： BJKWHAILFUUIRT-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CC=C(F)C=1)N
    • BRN： 1946240

Computed Properties

  • Exact Mass: 157.03400
  • Monoisotopic Mass: 157.03392
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 43.1

Experimental Properties

  • Color/Form: White to cream crystals
  • Density: 1.348
  • Melting Point: 114 °C
  • Boiling Point: 194.2℃/760mmHg
  • Flash Point: 71.2±24.6 °C
  • Refractive Index: 1.515
  • PSA: 43.09000
  • LogP: 1.76400
  • Solubility: Not determined

2,5-Difluorobenzamide Security Information

2,5-Difluorobenzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,5-Difluorobenzamide Pricemore >>

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 85118-03-2 98%
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2,5-Difluorobenzamide Production Method

Production Method 1

35730-09-7 35730-09-7
85118-03-2 85118-03-2
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Dichloromethane ,  Water ;  0 °C; 1 h, rt
1.2 Reagents: Water ;  rt
Reference
Iridium-Catalyzed Ligand-Controlled Remote para-Selective C-H Activation and Borylation of Twisted Aromatic Amides
Hoque, Emdadul Md; Bisht, Ranjana; Unnikrishnan, Anju; Dey, Sayan; Mahamudul Hassan, Mirja Md; et al, Angewandte Chemie, 2022, 61(27),

Production Method 2

55-21-0 55-21-0
85118-03-2 85118-03-2
455-37-8 455-37-8
763102-63-2 763102-63-2
763102-62-1 763102-62-1
Reaction Conditions
1.1 Reagents: Hydrofluoric acid Solvents: Diethyl ether ,  Acetone ;  19 h, -5 °C
1.2 Reagents: Sodium fluoride Solvents: Diethyl ether ;  neutralized
Reference
Electrochemical fluorination of benzamide and acetanilide in anhydrous HF and in acetonitrile
Shainyan, B. A.; Danilevich, Yu. S.; Grigor'eva, A. A.; Chuvashev, Yu. A., Russian Journal of Organic Chemistry (Translation of Zhurnal Organicheskoi Khimii), 2004, 40(4), 513-517

2,5-Difluorobenzamide Raw materials

2,5-Difluorobenzamide Preparation Products

2,5-Difluorobenzamide Related Literature

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